Cas no 51167-86-3 (2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride)

• Product name: 2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride
• CAS No: 51167-86-3
• MF: C₁₆H₂₄ClNO
• MW: 281.820863723755
• CID: 1570763
• PubChem ID: 138399733

2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(4-oxo-4-phenylbutyl)piperidinium chloride
• 1-butanone, 4-(2-methyl-1-piperidinyl)-1-phenyl-, hydrochloride (1:1)
• 4-(2-Methylpiperidin-1-yl)-1-phenylbutan-1-one hydrochloride (1:1)
• 4-(2-methylpiperidin-1-ium-1-yl)-1-phenylbutan-1-one,chloride
• 4-(2-Methylpiperidin-1-yl)-1-phenylbutan-1-one--hydrogen chloride (1/1)
• 51167-86-3
• DTXSID50965438

• Inchi： InChI=1S/C16H23NO.ClH/c1-14-8-5-6-12-17(14)13-7-11-16(18)15-9-3-2-4-10-15;/h2-4,9-10,14H,5-8,11-13H2,1H3;1H
• InChI Key： KIFAGHRXQUQMRU-UHFFFAOYSA-N
• SMILES： CC1CCCCN1CCCC(=O)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 256.9669
• Monoisotopic Mass: 281.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 22.97